Cas no 785814-42-8 (1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-)

1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]- structure
785814-42-8 structure
Product Name:1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
CAS No:785814-42-8
MF:C14H16O2
MW:216.275644302368
CID:554516
PubChem ID:57358717
Update Time:2025-04-19

1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
    • 1-Cyclopentene-1-carboxylicacid, 2-p-methylbenzyl- (5CI)
    • 2-[(4-methylphenyl)methyl]cyclopentene-1-carboxylic acid
    • 2-[(4-Methylphenyl)methyl]cyclopent-1-ene-1-carboxylic acid
    • 785814-42-8
    • DTXSID60724210
    • Inchi: 1S/C14H16O2/c1-10-5-7-11(8-6-10)9-12-3-2-4-13(12)14(15)16/h5-8H,2-4,9H2,1H3,(H,15,16)
    • InChI Key: RFWMTWOLHLFCAW-UHFFFAOYSA-N
    • SMILES: OC(C1CCCC=1CC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų
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